Cas no 1261636-30-9 (1-(Difluoromethoxy)isoquinoline)

1-(Difluoromethoxy)isoquinoline structure

1261636-30-9 structure

Product Name:1-(Difluoromethoxy)isoquinoline

CAS No:1261636-30-9

MF:C₁₀H₇F₂NO

MW:195.165489435196

CID:1034529

PubChem ID:71301992

Update Time:2025-07-29

1-(Difluoromethoxy)isoquinoline Chemical and Physical Properties

Names and Identifiers

- 1-(Difluoromethoxy)isoquinoline
- STZHAPUBIHSVEB-UHFFFAOYSA-N
- 1261636-30-9
- DB-290886
- DTXSID40744491
- J-503544
- Inchi： 1S/C10H7F2NO/c11-10(12)14-9-8-4-2-1-3-7(8)5-6-13-9/h1-6,10H
- InChI Key： STZHAPUBIHSVEB-UHFFFAOYSA-N
- SMILES： FC(OC1C2C=CC=CC=2C=CN=1)F

Computed Properties

Exact Mass: 195.04957017g/mol
Monoisotopic Mass: 195.04957017g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 189
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 22.1Å²

1-(Difluoromethoxy)isoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM145535-1g	1-(Difluoromethoxy)isoquinoline	1261636-30-9	95%	1g	$505	2021-08-05
Chemenu	CM145535-1g	1-(Difluoromethoxy)isoquinoline	1261636-30-9	95%	1g	$***	2023-03-30
Alichem	A189005934-1g	1-(Difluoromethoxy)isoquinoline	1261636-30-9	95%	1g	$431.64	2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1803251-1g	1-(Difluoromethoxy)isoquinoline	1261636-30-9	98%	1g	￥3586.00	2024-08-09

1-(Difluoromethoxy)isoquinoline Related Literature

1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
2. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
3. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
5. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383

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